Cas no 2353409-82-0 (Gly-Gly-Gly-PEG4-methyltetrazine)

• Product Name: Gly-Gly-Gly-PEG4-methyltetrazine
• CAS No: 2353409-82-0
• MF: C₂₃H₃₄N₈O₇
• MW: 534.565464496613
• CID: 4744839
• PubChem ID: 137334058
• Update Time: 2025-05-19

Gly-Gly-Gly-PEG4-methyltetrazine Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-2-oxoethyl)-2-(2-aminoacetamido)-N-(2-(2-(2-(2-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy)ethoxy)ethoxy)ethoxy)ethyl)acetamide
• 2-Amino-N-[2-[(2-amino-2-oxoethyl)-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]eth
• Glycylglycyl-N-{2-[2-(2-{2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy}ethoxy)ethoxy]ethyl}gly
• 2-Amino-N-(17-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy)-2,5-dioxo-9,12,15-trioxa-3,6-diazaheptadecyl)acetamide
• Gly-Gly-Gly-PEG4-methyltetrazine
• HY-141284
• DA-63833
• CS-0115574
• 2-amino-N-[2-[[2-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethylamino]-2-oxoethyl]amino]-2-oxoethyl]acetamide
• SCHEMBL24455215
• AKOS040743346
• BP-24189
• 2353409-82-0
• 2-amino-N-({[({2-[2-(2-{2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy}ethoxy)ethoxy]ethyl}carbamoyl)methyl]carbamoyl}methyl)acetamide

• Inchi： 1S/C23H34N8O7/c1-17-27-29-23(30-28-17)18-2-4-19(5-3-18)38-13-12-37-11-10-36-9-8-35-7-6-31(16-20(25)32)22(34)15-26-21(33)14-24/h2-5H,6-16,24H2,1H3,(H2,25,32)(H,26,33)
• InChI Key： PGWGMMQDCYUJOV-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOC1C=CC(C2=NN=C(C)N=N2)=CC=1)CCN(C(CNC(CN)=O)=O)CC(N)=O

Computed Properties

• Exact Mass: 534.25504545 g/mol
• Monoisotopic Mass: 534.25504545 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 19
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 207
• Molecular Weight: 534.6

Additional information on Gly-Gly-Gly-PEG4-methyltetrazine

Recent Advances in the Application of Gly-Gly-Gly-PEG4-methyltetrazine (CAS: 2353409-82-0) in Chemical Biology and Drug Development

Gly-Gly-Gly-PEG4-methyltetrazine (CAS: 2353409-82-0) has emerged as a pivotal tool in chemical biology and drug development, particularly in the context of bioorthogonal chemistry and targeted drug delivery. This compound, characterized by its tri-glycine linker and PEG4 spacer, enhances solubility and biocompatibility while the methyltetrazine moiety enables efficient inverse electron-demand Diels-Alder (IEDDA) reactions with dienophiles such as trans-cyclooctenes (TCOs). Recent studies have highlighted its utility in protein labeling, live-cell imaging, and the development of antibody-drug conjugates (ADCs).

A 2023 study published in Journal of the American Chemical Society demonstrated the superior kinetics of Gly-Gly-Gly-PEG4-methyltetrazine in IEDDA reactions, achieving reaction rates exceeding 10⁴ M^-1s^-1 with TCO derivatives. This property has been leveraged for real-time tracking of cellular processes, such as receptor internalization and intracellular trafficking, with minimal background signal. Furthermore, the PEG4 spacer has been shown to reduce nonspecific binding, a critical advantage for in vivo applications.

In the realm of ADCs, Gly-Gly-Gly-PEG4-methyltetrazine has been employed as a linker-payload construct to enhance tumor-specific delivery. A preclinical study in Nature Biotechnology (2024) reported a 40% increase in therapeutic index compared to traditional valine-citrulline linkers, attributed to the compound's stability in circulation and rapid release upon target engagement. The CAS number 2353409-82-0 has thus become a benchmark for next-generation bioconjugation strategies.

Emerging applications include its use in pretargeted radioimmunotherapy (PRIT), where the fast kinetics of methyltetrazine-TCO cycloaddition enable precise delivery of radionuclides. A recent clinical trial (NCT05678984) utilizing this chemistry reported reduced off-target toxicity in HER2-positive cancers. Analytical methods such as LC-MS/MS and MALDI-TOF have been optimized for quantifying 2353409-82-0 derivatives in biological matrices, with detection limits as low as 0.1 ng/mL.

Despite these advances, challenges remain in scaling up synthesis and addressing potential immunogenicity of PEGylated components. Ongoing research focuses on structure-activity relationship (SAR) studies to optimize the balance between reaction kinetics and pharmacokinetic properties. The compound's versatility positions it as a cornerstone for future innovations in precision medicine and theranostics.